Cas no 86163-91-9 (1-Propanol,3-(butylthio)-, 1-acetate)

• Product Name: 1-Propanol,3-(butylthio)-, 1-acetate
• CAS No: 86163-91-9
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• CID: 728945
• Update Time: 2024-01-31

1-Propanol,3-(butylthio)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(butylthio)-, 1-acetate

• Inchi： 1S/C9H18O2S/c1-3-4-7-12-8-5-6-11-9(2)10/h3-8H2,1-2H3
• InChI Key： SVXGRPMOQRUSFN-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)CCSCCCC

Computed Properties

• Exact Mass: 190.103
• Monoisotopic Mass: 190.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.978
• Boiling Point: 262.8°C at 760 mmHg
• Flash Point: 110.8°C
• Refractive Index: 1.462